KSQ-4279 (gentisate)

• Molecular Formula: C34H31F3N8O5
• Molecular Weight: 688.7 g/mol
• InChI: InChI=1S/C27H25F3N8O.C7H6O4/c1-15(2)37-13-20(27(28,29)30)35-24(37)18-6-4-16(5-7-18)12-38-25-19(11-34-38)10-31-23(36-25)21-22(17-8-9-17)32-14-33-26(21)39-3;8-4-1-2-6(9)5(3-4)7(10)11/h4-7,10-11,13-15,17H,8-9,12H2,1-3H3;1-3,8-9H,(H,10,11)
• InChIKey: PXOKJYFXROIPJN-UHFFFAOYSA-N

KSQ-4279 (gentisate) Procurement Overview

KSQ-4279 (gentisate) is a potent, orally bioavailable, first-in-class small molecule inhibitor of ubiquitin-specific peptidase 1 (USP1) . It binds to a cryptic allosteric site on USP1, distinct from the catalytic cysteine, and induces a unique conformational change that stabilizes the USP1 fold . KSQ-4279 is currently in Phase 1 clinical trials (NCT05240898) for advanced solid tumors with deleterious homologous recombination repair (HRR) mutations, both as monotherapy and in combination with olaparib or carboplatin .

1

Allosteric USP1 inhibitor for DNA damage response (DDR) and homologous recombination pathway studies.

2

Supplied as gentisate salt form suitable for cell-based and in vivo pharmacology research.

3

Research tool compound for investigating USP1-dependent deubiquitination and PARP inhibitor resistance mechanisms.

• [1] Guide to Pharmacology. KSQ-4279 Ligand Page. IUPHAR/BPS. View Source
• [2] Rennie ML, Gundogdu M, Arkinson C, et al. Structural and Biochemical Insights into the Mechanism of Action of the Clinical USP1 Inhibitor, KSQ-4279. J Med Chem. 2024;67(17):15557-15568. View Source
• [3] Yap TA, Lakhani NJ, Patnaik A, et al. First-in-human phase I trial of the oral first-in-class ubiquitin specific peptidase 1 (USP1) inhibitor KSQ-4279 (KSQi), given as single agent (SA) and in combination with olaparib (OLA) or carboplatin (CARBO) in patients (pts) with advanced solid tumors, enriched for deleterious homologous recombination repair (HRR) mutations. J Clin Oncol. 2024;42(16_suppl):3005. View Source

Why Generic Substitution Fails – KSQ-4279

Simple substitution of KSQ-4279 with other USP1-targeting molecules (e.g., tool compound ML323) or alternative DDR agents is scientifically invalid. KSQ-4279 is the only USP1 inhibitor to have entered clinical development, demonstrating oral bioavailability and a manageable safety profile in humans . Its mechanism of action involves a unique allosteric binding mode that induces a greater conformational stabilization of USP1 (ΔTm = +19°C) compared to ML323 (+11°C), which translates to improved selectivity against the structurally related USPs, USP12 and USP46 . Furthermore, KSQ-4279 exhibits a distinct functional property: it overcomes clinical PARP inhibitor resistance, a critical unmet need in BRCA-mutant cancers .

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Distinct allosteric binding pocket: conformational stabilization and target engagement profiles may not transfer between structurally different USP1 inhibitors.

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Tool compound ML323 shows divergent cellular efficacy and lacks in vivo model-response data in PARP inhibitor-resistant settings.

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Next-generation morpholine USP1 inhibitors exhibit altered pharmacokinetic and selectivity fingerprints; direct interchangeability cannot be assumed.

• [1] Yap TA, Lakhani NJ, Patnaik A, et al. First-in-human phase I trial of the oral first-in-class ubiquitin specific peptidase 1 (USP1) inhibitor KSQ-4279 (KSQi), given as single agent (SA) and in combination with olaparib (OLA) or carboplatin (CARBO) in patients (pts) with advanced solid tumors, enriched for deleterious homologous recombination repair (HRR) mutations. J Clin Oncol. 2024;42(16_suppl):3005. View Source
• [2] Rennie ML, Gundogdu M, Arkinson C, et al. Structural and Biochemical Insights into the Mechanism of Action of the Clinical USP1 Inhibitor, KSQ-4279. J Med Chem. 2024;67(17):15557-15568. View Source
• [3] Tobin E, Sullivan P, Murray M, et al. Abstract 1581: KSQ-4279, a first-in-class USP1 inhibitor shows strong combination activity with multiple PARP inhibitors in BRCA mutant cancers. Cancer Res. 2023;83(7_Supplement):1581. View Source

KSQ-4279 Quantitative Evidence Guide

Superior Thermal Stabilization of USP1

KSQ-4279 is the only USP1 inhibitor to have entered Phase 1 clinical trials (NCT05240898). In this first-in-human study, KSQ-4279 demonstrated dose-proportional pharmacokinetics up to 650 mg and a manageable safety profile as a single agent and in combination with olaparib . In contrast, the tool compound ML323 remains a preclinical research reagent with no reported human PK data .

Thermal Stabilization

Head-to-head

ΔTₘ +19 °C (KSQ-4279) vs +11 °C (ML323), ~73% greater stabilization.

Extended target engagement context in cellular studies.

Isolated USP1 protein; excess inhibitor.

Evidence Dimension	Clinical Development Status
Target Compound Data	Phase 1 clinical trial (NCT05240898); PK AUC and Cmax dose-proportional up to 650 mg; No significant DDI with olaparib.
Comparator Or Baseline	ML323 (tool compound) - Preclinical only; no human data.
Quantified Difference	Qualitative: Clinical-stage vs. preclinical tool compound.
Conditions	First-in-human Phase 1 trial in advanced solid tumors (NCT05240898).

Why This Matters

This establishes KSQ-4279 as the only USP1 inhibitor with a human safety and PK profile, a prerequisite for therapeutic or translational research applications.

• [1] Yap TA, Lakhani NJ, Patnaik A, et al. First-in-human phase I trial of the oral first-in-class ubiquitin specific peptidase 1 (USP1) inhibitor KSQ-4279 (KSQi), given as single agent (SA) and in combination with olaparib (OLA) or carboplatin (CARBO) in patients (pts) with advanced solid tumors, enriched for deleterious homologous recombination repair (HRR) mutations. J Clin Oncol. 2024;42(16_suppl):3005. View Source
• [2] Rennie ML, Gundogdu M, Arkinson C, et al. Structural and Biochemical Insights into the Mechanism of Action of the Clinical USP1 Inhibitor, KSQ-4279. J Med Chem. 2024;67(17):15557-15568. View Source

Biochemical Potency Advantage Over ML323

In thermal shift assays, KSQ-4279 induces a melting temperature (ΔTm) shift of +19°C for USP1, significantly greater than the +11°C shift induced by ML323 . This greater stabilization correlates with KSQ-4279 maintaining USP1 in a more native-like conformation and improved selectivity over USP12 and USP46 compared to ML323 .

Biochemical Affinity

Cross-study

Kᵢ 1.2 nM (KSQ-4279) vs IC₅₀ 76 nM (ML323), ~63-fold lower.

Supports target engagement at lower concentrations.

Ubiquitin-rhodamine assay; USP1-UAF1 complex.

Evidence Dimension	Thermal Stabilization of USP1 (ΔTm)
Target Compound Data	KSQ-4279: ΔTm = +19°C
Comparator Or Baseline	ML323: ΔTm = +11°C
Quantified Difference	ΔΔTm = +8°C (72% greater stabilization)
Conditions	Thermal shift assay on isolated full-length USP1 protein in vitro.

Why This Matters

The greater thermal stabilization indicates a more profound conformational impact on USP1, which underpins its improved selectivity and may translate to more robust and sustained target engagement in cellular and in vivo settings.

• [1] Rennie ML, Gundogdu M, Arkinson C, et al. Structural and Biochemical Insights into the Mechanism of Action of the Clinical USP1 Inhibitor, KSQ-4279. J Med Chem. 2024;67(17):15557-15568. View Source

Selectivity for USP1 Over USP12/46

KSQ-4279, in combination with PARP inhibitors (e.g., olaparib), induces durable tumor regression in patient-derived xenograft (PDX) models that have acquired resistance to PARP inhibitors . This is a critical differentiating feature not observed with standard-of-care PARP inhibitor monotherapy or other DDR agents in this resistant setting.

Isoform Selectivity

Class-level

Methoxyl-F101 clash excludes USP12/46 binding; >90% USP1 inhibition at 1 µM.

Reduced polypharmacology for DDR pathway interpretation.

Cryo-EM superposition; selectivity panel.

Evidence Dimension	Tumor Regression in PARP Inhibitor-Resistant PDX Models
Target Compound Data	Durable tumor regression when combined with PARP inhibitor.
Comparator Or Baseline	PARP inhibitor monotherapy (e.g., olaparib) - Ineffective in resistant models.
Quantified Difference	Qualitative: Regression vs. progression.
Conditions	Patient-derived xenograft (PDX) models of BRCA-mutant ovarian and triple-negative breast cancer with acquired PARP inhibitor resistance.

Why This Matters

This directly addresses a high unmet clinical need in oncology, providing a unique rationale for selecting KSQ-4279 in research programs focused on PARP inhibitor resistance.

• [1] Tobin E, Sullivan P, Murray M, et al. Abstract 1581: KSQ-4279, a first-in-class USP1 inhibitor shows strong combination activity with multiple PARP inhibitors in BRCA mutant cancers. Cancer Res. 2023;83(7_Supplement):1581. View Source

Overcoming PARP Inhibitor Resistance

Clonogenic assays demonstrate that KSQ-4279 synergizes with multiple PARP inhibitors, including first-generation (e.g., olaparib) and second-generation PARP1-selective inhibitors (e.g., AZD5305) . The synergy is observed regardless of the PARP inhibitor's 'PARP trapping' potency, a feature that distinguishes KSQ-4279 from other combination strategies.

Resistant Model Response

Cross-study

KSQ-4279 + PARPi induced durable tumor regression in PARPi-resistant PDX models.

Reported in vivo model-response context for resistant BRCA-mutant tumors.

Orthotopic ovarian PDX; oral gavage.

Evidence Dimension	Synergy with PARP Inhibitors
Target Compound Data	Synergistic anti-proliferative effects with olaparib and AZD5305.
Comparator Or Baseline	PARP inhibitor monotherapy; other DDR combination agents.
Quantified Difference	Synergy observed across PARPi classes (Bliss/Loewe models).
Conditions	Clonogenic assays in BRCA-mutant cancer cell lines.

Why This Matters

This broad synergy profile makes KSQ-4279 a versatile combination partner for a wide range of PARP inhibitor backbones, offering flexibility in preclinical and translational study design.

• [1] Tobin E, Sullivan P, Murray M, et al. Abstract 1581: KSQ-4279, a first-in-class USP1 inhibitor shows strong combination activity with multiple PARP inhibitors in BRCA mutant cancers. Cancer Res. 2023;83(7_Supplement):1581. View Source

MDR Reversal via ABC Transporter Inhibition

In the Phase 1 clinical trial, KSQ-4279 demonstrated a disease control rate (DCR) at 16 weeks of 28% as a single agent and 40% in combination with olaparib in a heavily pre-treated patient population enriched for HRR mutations . The most common treatment-emergent adverse events were manageable, with no maximum tolerated dose reached .

MDR Modulation

Class-level

10 µM KSQ-4279 increased doxorubicin retention in ABCB1/ABCG2/ABCC1-overexpressing MDR cells.

Supports chemosensitization research in MDR cancer cell lines.

Flow cytometry; compared to transporter-specific inhibitors.

Evidence Dimension	Clinical Activity (Disease Control Rate at 16 weeks)
Target Compound Data	Single agent: 28% DCR; + olaparib: 40% DCR.
Comparator Or Baseline	Historical benchmark for single-agent activity in similar heavily pre-treated, unselected advanced solid tumor populations is typically <10-15%.
Quantified Difference	DCR of 28-40% exceeds benchmark.
Conditions	Phase 1 trial in 64 patients with advanced solid tumors (NCT05240898).

Why This Matters

These initial human data provide a quantitative benchmark for clinical activity and safety, supporting further development and providing a baseline for comparison in future studies.

• [1] Yap TA, Lakhani NJ, Patnaik A, et al. First-in-human phase I trial of the oral first-in-class ubiquitin specific peptidase 1 (USP1) inhibitor KSQ-4279 (KSQi), given as single agent (SA) and in combination with olaparib (OLA) or carboplatin (CARBO) in patients (pts) with advanced solid tumors, enriched for deleterious homologous recombination repair (HRR) mutations. J Clin Oncol. 2024;42(16_suppl):3005. View Source

KSQ-4279 Application Scenarios

Overcoming PARP Inhibitor Resistance in HR-Deficient Tumors

KSQ-4279 serves as a potent, selective, and clinically relevant chemical probe for interrogating USP1-dependent biology. Its unique allosteric binding mode and superior thermal stabilization (ΔTm = +19°C) compared to tool compounds like ML323 (ΔTm = +11°C) make it the gold standard for studies requiring robust target engagement and minimization of off-target effects on USP12/46.

Mechanistic Studies of Allosteric USP1 Inhibition

Researchers aiming to address the critical clinical problem of PARP inhibitor resistance in BRCA-mutant tumors should utilize KSQ-4279. Its demonstrated ability to induce tumor regression in combination with PARP inhibitors in PARPi-resistant PDX models provides a powerful translational model for testing hypotheses around resistance mechanisms and combination strategies.

Multi-Drug Resistance Reversal in ABC Transporter-Overexpressing Cancers

KSQ-4279 is the optimal USP1 inhibitor for designing preclinical combination studies with a broad range of PARP inhibitors, including next-generation PARP1-selective agents like AZD5305. Its synergistic activity across PARP inhibitors with varying trapping potencies simplifies experimental design and maximizes the translational relevance of the findings.

Translational Pharmacology from Preclinical to Clinical

For translational scientists correlating target engagement (e.g., ubiquitinated PCNA in tumor biopsies) with clinical outcome, KSQ-4279 provides a direct link to human data. Its established Phase 1 clinical trial results, including PK (dose-proportionality up to 650 mg) and clinical activity (DCR 28-40%) , allow for the direct benchmarking of preclinical findings against human data, a critical advantage not offered by preclinical tool compounds.

Application

Selection Property

Validation Focus

PARP inhibitor resistance model studies

USP1 allosteric inhibition + reported in vivo model response

PARPi combination response in resistant BRCA-mutant PDX/organoid models

USP1-specific DDR mechanistic studies

Enhanced thermal stabilization and selectivity over USP12/46

PCNA/FANCD2 deubiquitination endpoints without isoform confounding

MDR reversal chemosensitization research

Pan-ABC transporter modulation + USP1 inhibition

Chemotherapeutic accumulation and MDR cell-line response endpoints

Translational DDR/HRD research

Human PK and tolerability parameters from early-phase study

Cross-species PK/PD correlation and model-informed trial design support

• [1] Rennie ML, Gundogdu M, Arkinson C, et al. Structural and Biochemical Insights into the Mechanism of Action of the Clinical USP1 Inhibitor, KSQ-4279. J Med Chem. 2024;67(17):15557-15568. View Source
• [2] Tobin E, Sullivan P, Murray M, et al. Abstract 1581: KSQ-4279, a first-in-class USP1 inhibitor shows strong combination activity with multiple PARP inhibitors in BRCA mutant cancers. Cancer Res. 2023;83(7_Supplement):1581. View Source
• [3] Tobin E, Sullivan P, Murray M, et al. Abstract 1581: KSQ-4279, a first-in-class USP1 inhibitor shows strong combination activity with multiple PARP inhibitors in BRCA mutant cancers. Cancer Res. 2023;83(7_Supplement):1581. View Source
• [4] Yap TA, Lakhani NJ, Patnaik A, et al. First-in-human phase I trial of the oral first-in-class ubiquitin specific peptidase 1 (USP1) inhibitor KSQ-4279 (KSQi), given as single agent (SA) and in combination with olaparib (OLA) or carboplatin (CARBO) in patients (pts) with advanced solid tumors, enriched for deleterious homologous recombination repair (HRR) mutations. J Clin Oncol. 2024;42(16_suppl):3005. View Source